NK Cell Cytotoxicity: DI3A vs. I3A
In a direct head-to-head comparison using expanded human NK cells co-cultured with NSCLC target cells, DI3A (1,000 nM) increased NK cell-mediated cytotoxicity by 36.5% against H1299 cells (21.5 ± 1.9% vs. vehicle 15.8 ± 3.9%, p = 0.024) and by 40.2% against H1975 cells (28.8 ± 2.4% vs. 20.5 ± 4.4%, p = 0.003). In contrast, I3A at a 200-fold lower concentration (5 nM) enhanced cytotoxicity by 46.0% against H1299 cells (23.0 ± 1.6% vs. 15.8 ± 3.9%, p = 0.004) but only 28.0% against H1975 cells (26.3 ± 2.2% vs. 20.5 ± 4.4%, p = 0.017). Notably, DI3A was the only compound from a 2880-natural-product library that enhanced NK cytotoxicity across all three NSCLC lines tested (H1299, A549, H1975), whereas I3A exhibited differential activity across lines. The higher EC50 of DI3A relative to I3A is attributed to the absence of the 20-hydroxyl group, which the authors identify as critical for reactivity [1].
| Evidence Dimension | NK cell-mediated tumor cell lysis (% lysis ± SD) |
|---|---|
| Target Compound Data | DI3A 1,000 nM: H1299 = 21.5 ± 1.9% (↑36.5%); H1975 = 28.8 ± 2.4% (↑40.2%) |
| Comparator Or Baseline | I3A (PEP005) 5 nM: H1299 = 23.0 ± 1.6% (↑46.0%); H1975 = 26.3 ± 2.2% (↑28.0%). Vehicle control: H1299 15.8 ± 3.9%; H1975 20.5 ± 4.4% |
| Quantified Difference | I3A is ~200-fold more potent (5 nM vs. 1,000 nM for comparable effect), but DI3A achieves consistent broad-spectrum activity across cell lines (3/3 lines responding) whereas I3A potency varies notably by cell line (40% difference between H1299 and H1975 enhancement magnitudes) |
| Conditions | Expanded human NK cells co-cultured with H1299-fLuc+, H1975, A549, or H460 NSCLC cells; compounds tested at indicated nanomolar concentrations; 24-h incubation; luminescence-based ATP detection assay; n = 3 independent experiments [1] |
Why This Matters
For researchers investigating NK cell-based immunotherapies, DI3A offers consistent broad-spectrum NK-enhancing activity at a well-characterized nanomolar window, which may be preferable to the ultra-potent but cell-line-dependent activity of I3A when experimental reproducibility across multiple tumor models is required.
- [1] Xu Z, Zhu X, Su L, et al. A high-throughput assay for screening natural products that boost NK cell-mediated killing of cancer cells. Pharm Biol. 2020;58(1):357-366. doi:10.1080/13880209.2020.1748661 View Source
